Cas no 6453-99-2 (Methanone,phenyl-3-thienyl-)

Methanone,phenyl-3-thienyl- structure
Methanone,phenyl-3-thienyl- structure
Product Name:Methanone,phenyl-3-thienyl-
CAS No:6453-99-2
MF:C11H8OS
MW:188.245621681213
MDL:MFCD00114995
CID:529237
PubChem ID:248647
Update Time:2025-04-19

Methanone,phenyl-3-thienyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone,phenyl-3-thienyl-
    • 3-Benzoylthiophene
    • phenyl(thiophen-3-yl)methanone
    • 3-Thienyl phenyl ketone
    • Phenyl 3-Thienyl ketone
    • phenyl thiophen-3-yl methanone
    • phenyl-(3-thienyl)-methanone
    • MDL： MFCD00114995
    • Inchi： 1S/C11H8OS/c12-11(10-6-7-13-8-10)9-4-2-1-3-5-9/h1-8H
    • InChI Key： CMOJGEQZTCYQET-UHFFFAOYSA-N
    • SMILES： S1C=CC(=C1)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 188.03000
  • Monoisotopic Mass: 188.02958605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • Density: 1.2061 (rough estimate)
  • Melting Point: 63.5°C
  • Boiling Point: 293.26°C (rough estimate)
  • Flash Point: 137.0±20.4 °C
  • Refractive Index: 1.6090 (estimate)
  • PSA: 45.31000
  • LogP: 2.97910
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methanone,phenyl-3-thienyl- Security Information

Methanone,phenyl-3-thienyl- Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methanone,phenyl-3-thienyl- Pricemore >>

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Methanone,phenyl-3-thienyl- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6453-99-2)Methanone,phenyl-3-thienyl-
Order Number:A1169734
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:15
Price ($):334.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:6453-99-2)Methanone,phenyl-3-thienyl-
A1169734
Purity:99%
Quantity:1g
Price ($):334.0
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